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Compound of Interest

Compound Name: Pridinol mesylate

Cat. No.: B013846

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a sensitive and robust liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantitative analysis of Pridinol mesylate in human
plasma. The straightforward protein precipitation-based sample preparation protocol and the
high selectivity of MS/MS detection provide a reliable and high-throughput workflow for
pharmacokinetic studies and drug monitoring research. Diphenidol hydrochloride is utilized as
an internal standard to ensure accuracy and precision. The method demonstrates excellent
linearity over the calibrated range with a lower limit of quantification of 0.0500 ng/mL.

Introduction

Pridinol mesylate is a centrally acting muscle relaxant used in the treatment of muscle
spasms. Accurate quantification of Pridinol in biological matrices is crucial for pharmacokinetic
and bioequivalence studies. This application note presents a complete protocol for the
determination of Pridinol mesylate in human plasma using LC-MS/MS, a technique renowned
for its high sensitivity and selectivity. The method described herein is suitable for researchers,
scientists, and drug development professionals requiring a reliable analytical procedure for
Pridinol quantification.

Experimental
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Materials and Reagents

o Pridinol mesylate reference standard

» Diphenidol hydrochloride (Internal Standard, IS)
e Acetonitrile (LC-MS grade)

e Methanol (LC-MS grade)

e Formic acid (LC-MS grade)

o Ultrapure water

e Human plasma (K2EDTA)

Sample Preparation

A simple and efficient protein precipitation method was employed for the extraction of Pridinol
and the internal standard from human plasma.

Protocol:

Thaw plasma samples and vortex to ensure homogeneity.

e To 100 pL of plasma in a microcentrifuge tube, add 200 puL of acetonitrile containing the
internal standard, Diphenidol hydrochloride.

» Vortex the mixture vigorously for 1 minute to precipitate proteins.
e Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

o Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography

Chromatographic separation was achieved using a C18 reversed-phase column.

LC Conditions:
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Parameter Value

Column C18, 2.1 x50 mm, 3.5 um
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Flow Rate 0.4 mL/min

Injection Volume 5pL

) 10% B to 90% B in 3 min, hold for 1 min, re-
Gradient . .
equilibrate for 2 min

Mass Spectrometry

Detection and quantification were performed using a triple quadrupole mass spectrometer
operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization.

MS/MS Parameters:

Analyte Precursor lon (m/z) Product lon (m/z)
Pridinol 296.2 98.1
Diphenidol (1S) 310.2 128.9

Results and Discussion

The developed LC-MS/MS method demonstrated excellent performance for the quantification
of Pridinol mesylate in human plasma.

Method Validation

The method was validated for linearity, sensitivity, precision, and accuracy.[1]

Quantitative Data Summary:
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Parameter Result
Lower Limit of Quantification (LLOQ) 0.0500 ng/mL
Upper Limit of Quantification (ULOQ) 50.0 ng/mL
Linearity (r?) >0.99
Intra-day Precision (CV%) <4.5%
Inter-day Precision (CV%) <4.5%
Accuracy (RE%) Within + 6.6%

Experimental Workflow and Protocols

The following diagrams illustrate the key workflows and protocols described in this application

note.

Sample Preparation LC-MS/MS Analysis
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Caption: Overall experimental workflow for Pridinol mesylate quantification.
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Pipette 100 uL of plasma into a microcentrifuge tube.

;

Add 200 pL of acetonitrile containing Diphenidol (1S).

:

Vortex vigorously for 1 minute.

v

Centrifuge at 10,000 x g for 10 minutes at 4°C.

;

Transfer the supernatant to a new vial for analysis.

Click to download full resolution via product page

Caption: Detailed sample preparation protocol.

Conclusion

The LC-MS/MS method described in this application note provides a reliable, sensitive, and
high-throughput solution for the quantification of Pridinol mesylate in human plasma. The
simple protein precipitation protocol and the specificity of the MRM detection make this method
well-suited for pharmacokinetic studies and routine drug monitoring in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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